4-Methyl-2-[2-(toluene-4-sulfonyl)-acetylamino]-thiazole-5-carboxylic acid ethyl ester

• Molecular Formula: C16H18N2O5S2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: ethyl 4-methyl-2-[[2-(4-methylphenyl)sulfonylacetyl]amino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H18N2O5S2/c1-4-23-15(20)14-11(3)17-16(24-14)18-13(19)9-25(21,22)12-7-5-10(2)6-8-12/h5-8H,4,9H2,1-3H3,(H,17,18,19)
• InChI Key: YINDMXZUHRRHRV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CS(=O)(=O)C2=CC=C(C=C2)C)C

Description

4-Methyl-2-[2-(toluene-4-sulfonyl)-acetylamino]-thiazole-5-carboxylic acid ethyl ester is a chemical compound with various applications in scientific research. It is commonly referred to as MTSET and is used as a tool to study the function and structure of proteins.

Mechanism of Action

MTSET modifies cysteine residues in proteins by reacting with the thiol group of the cysteine. This modification can affect the function of the protein by altering its structure or activity. The exact mechanism of action of MTSET on proteins depends on the specific protein and the location of the modified cysteine residue.
Biochemical and Physiological Effects:
MTSET can have a variety of biochemical and physiological effects depending on the protein being studied. For example, modification of cysteine residues in ion channels can affect their activity and lead to changes in cellular signaling. MTSET can also be used to study the structure and function of enzymes, receptors, and transporters.

Advantages and Limitations for Lab Experiments

MTSET has several advantages for lab experiments. It is a relatively small molecule that can be easily synthesized and modified. It is also soluble in water and organic solvents, which makes it easy to use in a variety of experimental conditions. However, MTSET has some limitations. It can only modify cysteine residues, which limits its use for studying other types of amino acids. Additionally, the modification of cysteine residues can have unpredictable effects on protein function, which can make data interpretation challenging.

Future Directions

There are several future directions for research on MTSET. One area of interest is the development of new tools for modifying other types of amino acids in proteins. Another area of interest is the use of MTSET in combination with other techniques, such as X-ray crystallography or NMR spectroscopy, to study protein structure and function. Finally, there is a growing interest in using MTSET to study the interaction between proteins and small molecules, such as drugs or metabolites.

Synthesis Methods

MTSET can be synthesized through a reaction between 4-Methyl-2-aminothiazole and 2-(Toluene-4-sulfonyl)acetic anhydride followed by esterification with ethanol. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

MTSET is a useful tool for studying the function and structure of proteins. It is often used to modify cysteine residues in proteins, which can help researchers understand the role of these residues in protein function. MTSET can also be used to study the interaction between proteins and other molecules, such as inhibitors or substrates.